Cas no 60053-24-9 (3,4-Pentadienoic acid)

• Product Name: 3,4-Pentadienoic acid
• CAS No: 60053-24-9
• MF: C₅H₆O₂
• MW: 98.0999417304993
• CID: 499365
• PubChem ID: 20205938
• Update Time: 2025-10-24

3,4-Pentadienoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Pentadienoic acid
• penta-3,4-dienoic acid

• Inchi： 1S/C5H6O2/c1-2-3-4-5(6)7/h3H,1,4H2,(H,6,7)
• InChI Key： RBKUOYDGUJCKSK-UHFFFAOYSA-N
• SMILES： OC(CC=C=C)=O

Computed Properties

• Exact Mass: 98.03678
• Monoisotopic Mass: 98.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids

Additional information on 3,4-Pentadienoic acid

Exploring 3,4-Pentadienoic Acid (CAS No. 60053-24-9): Properties, Applications, and Market Insights

3,4-Pentadienoic acid (CAS No. 60053-24-9) is an organic compound belonging to the class of unsaturated carboxylic acids. This compound features a unique structure with a conjugated diene system, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its molecular formula is C₅H₆O₂, and it is characterized by its reactive carboxyl group and pentadiene backbone. Researchers and industries are increasingly interested in 3,4-pentadienoic acid derivatives due to their potential applications in bioactive molecule synthesis and material science.

The chemical properties of 3,4-pentadienoic acid make it a versatile building block in organic chemistry. Its conjugated double bonds allow for various cycloaddition reactions, which are crucial in constructing complex molecular frameworks. Recent studies highlight its role in developing sustainable polymers and green chemistry initiatives, aligning with the global push for eco-friendly materials. Additionally, its derivatives are explored for their potential in drug discovery, particularly in designing anti-inflammatory and antimicrobial agents.

In the pharmaceutical industry, 3,4-pentadienoic acid is gaining attention for its utility in medicinal chemistry. Researchers are investigating its incorporation into small-molecule drugs targeting metabolic disorders and neurodegenerative diseases. The compound's ability to participate in click chemistry reactions further enhances its appeal for bioconjugation and prodrug development. These applications are particularly relevant given the rising demand for personalized medicine and targeted therapies.

The industrial applications of 3,4-pentadienoic acid extend beyond pharmaceuticals. It serves as a precursor for specialty chemicals used in flavor and fragrance formulations. Its reactivity also makes it suitable for producing high-performance coatings and adhesives, catering to the automotive and aerospace sectors. With the growing emphasis on circular economy practices, this compound is being studied for its potential in upcycling waste materials into valuable chemical products.

Market trends indicate a steady rise in demand for 3,4-pentadienoic acid, driven by advancements in biotechnology and material innovation. Companies are investing in scalable synthesis methods to meet the needs of research laboratories and industrial manufacturers. Furthermore, the compound's compatibility with enzymatic catalysis aligns with the shift toward biocatalysis and sustainable production methods. As a result, 3,4-pentadienoic acid suppliers are expanding their portfolios to include high-purity grades for specialized applications.

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In conclusion, 3,4-pentadienoic acid (CAS No. 60053-24-9) is a compound of significant scientific and industrial interest. Its unique chemical structure and reactivity open doors to innovations in pharmaceuticals, materials science, and sustainable chemistry. As research progresses, its role in addressing global challenges like disease treatment and environmental sustainability will likely expand, solidifying its position in the chemical marketplace.